Cas no 13380-85-3 (methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers)
13380-85-3 structure
Product Name:methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
CAS No:13380-85-3
MF:C9H16O3
MW:172.221543312073
MDL:MFCD02260048
CID:842898
PubChem ID:11073869
Update Time:2024-11-02
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester
- Methyl cis-4-hydroxymethylcyclohexane-1-carboxylate
- METHYL TRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
- 4-Hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- methyl 1-hydroxymethyl-4-cyclohexanecarboxylate
- methyl 4-hydroxymethyl-1-cyclohexane carboxylate
- methyl 4-hydroxymethylcyclohexanecarboxylate
- (1r,4r)-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- trans-Methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, trans-
- Methyl trans-4-(hydroxymethyl)cyclohexanecarboxylate
- methyl (1r,4r)-4-(hydroxymethyl)cyclohexane-1-carboxylate
- methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
- KOGYKIDJFOMAOF-ZKCHVHJHSA-N
- 4-hydroxymethyl-cyclohexane carboxylic acid methyl ester
- UNII-93403M505F
- UNII-R58V1A8V4H
- SCHEMBL14450649
- DS-15567
- 110928-44-4
- SCHEMBL351399
- DS-5562
- SCHEMBL351398
- Q27283613
- METHYLTRANS-4-HYDROXYMETHYLCYCLOHEXANECARBOXYLATE
- Q27287806
- 13380-85-3
- trans-methyl 4-(hydroxymethyl)cyclohexane carboxylate
- AKOS006284052
- M86577ODUE
- Methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate
- methyl trans-4-(hydroxymethyl)cyclohexane-carboxylate
- AKOS015851380
- trans-4-(Methoxycarbonyl)cyclohexanemethanol
- trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid methyl ester
- methyl trans-4-(hydroxymethyl)cyclohexane-1-carboxylate
- SB32898
- MFCD03840884
- cis-methyl 4-hydroxymethylcyclohexanecarboxylate
- EN300-173004
- DTXSID00928275
- CS-0150732
- 4-Hydroxymethylcyclohexanecarboxylic acid methyl ester
- trans-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- P10279
- 1-(Carbomethoxy)cyclohexane-4-carbinol
- R58V1A8V4H
- SB11024
- cis-methyl 4-(hydroxymethyl)cyclohexanecarboxylate
- cis-4-(Methoxycarboxyl)cyclohexanemethanol
- Cyclohexanecarboxylic acid, 4-(hydroxymethyl)-, methyl ester, cis-
- SY098890
- METHYL (1S,4S)-4-(HYDROXYMETHYL)CYCLOHEXANE-1-CARBOXYLATE
- SY013329
- 93403M505F
- BCP27209
- F30207
- UNII-M86577ODUE
- SCHEMBL408809
- KOGYKIDJFOMAOF-OCAPTIKFSA-N
- Methyl trans-4-(Hydroxymethyl)cyclohexanecarboxylate; trans-4-(Hydroxymethyl)cyclohexanecarboxylic Acid Methyl Ester; trans-4-(Methoxycarbonyl)cyclohexanemethanoltrans-Methyl 4-(Hydroxymethyl)cyclohexane-1-carboxylate; trans-Methyl 4-(Hydroxymethyl)cyclohexanecarboxylate
- DB-197966
- SCHEMBL12204505
- methyl 4-hydroxymethyl cyclohexane carboxylate
- Methyl 4-hydroxymethylcyclohexanecarboxylate, cis-
- CS-0362764
- DTXSID401230262
- AKOS005145544
- cis-4-hydroxymethyl-cyclohexanecarboxylic acid methyl ester
- EN300-396295
- P15628
- AS-77731
- D93334
- MFCD06799220
- CS-D1138
- 110928-45-5
- Methyl 4-hydroxymethylcyclohexanecarboxylate, trans-
- trans-methyl 4-hydroxymethylcyclohexanecarboxylate
- trans-4-(Hydroxymethyl)cyclohexanecarboxylic acid, methyl ester
- Methyl cis-4-(hydroxymethyl)cyclohexanecarboxylate
-
- MDL： MFCD02260048
- Inchi： 1S/C9H16O3/c1-12-9(11)8-4-2-7(6-10)3-5-8/h7-8,10H,2-6H2,1H3
- InChI Key： KOGYKIDJFOMAOF-UHFFFAOYSA-N
- SMILES： OCC1CCC(C(=O)OC)CC1
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 0.9
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Security Information
- Hazard Statement： H227-H315-H319-H335
- Storage Condition：Sealed in dry,Room Temperature
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201413-1g |
Methyl cis-4-hydroxymethylcyclohexane-1-carboxylate |
13380-85-3 | 97% | 1g |
￡597.00 | 2022-03-01 | |
| Fluorochem | 201413-2g |
Methyl cis-4-hydroxymethylcyclohexane-1-carboxylate |
13380-85-3 | 97% | 2g |
￡902.00 | 2022-03-01 | |
| Fluorochem | 201413-5g |
Methyl cis-4-hydroxymethylcyclohexane-1-carboxylate |
13380-85-3 | 97% | 5g |
￡1989.00 | 2022-03-01 | |
| Chemenu | CM115971-1g |
Methyl 4-(Hydroxymethyl)cyclohexanecarboxylate |
13380-85-3 | 95% | 1g |
$327 | 2021-08-06 | |
| Chemenu | CM115971-5g |
Methyl 4-(Hydroxymethyl)cyclohexanecarboxylate |
13380-85-3 | 95% | 5g |
$1309 | 2021-08-06 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13186-5g |
methyl 4-(hydroxymethyl)cyclohexanecarboxylate |
13380-85-3 | 95% | 5g |
$700 | 2023-09-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR689-50mg |
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers |
13380-85-3 | 95+% | 50mg |
384.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR689-200mg |
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers |
13380-85-3 | 95+% | 200mg |
961.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR689-1g |
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers |
13380-85-3 | 95+% | 1g |
3839CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TR689-100mg |
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers |
13380-85-3 | 95+% | 100mg |
639CNY | 2021-05-08 |
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:13380-85-3)methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
Order Number:A888019
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:23
Price ($):505.0
Email:sales@amadischem.com
methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
13380-85-3 (methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:13380-85-3)methyl 4-(hydroxymethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
Purity:99%
Quantity:5g
Price ($):505.0